Xanthoplanine
Xanthoplanine
5-Hydroxy-4,15,16-trimethoxy-10,10-dimethyl-10-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2(7),3,5,13(17),14-hexaen-10-ium is a natural product found in Litsea and Cryptocarya mandioccana with data available.
Brand Name:
Vulcanchem
CAS No.:
6872-88-4
VCID:
VC21064596
InChI:
InChI=1S/C21H25NO4/c1-22(2)7-6-12-10-18(25-4)21(26-5)20-14-11-17(24-3)16(23)9-13(14)8-15(22)19(12)20/h9-11,15H,6-8H2,1-5H3/p+1
SMILES:
C[N+]1(CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)O)OC)OC)C
Molecular Formula:
C21H26NO4+
Molecular Weight:
356.4 g/mol
Xanthoplanine
CAS No.: 6872-88-4
Cat. No.: VC21064596
Molecular Formula: C21H26NO4+
Molecular Weight: 356.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-Hydroxy-4,15,16-trimethoxy-10,10-dimethyl-10-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2(7),3,5,13(17),14-hexaen-10-ium is a natural product found in Litsea and Cryptocarya mandioccana with data available. |
|---|---|
| CAS No. | 6872-88-4 |
| Molecular Formula | C21H26NO4+ |
| Molecular Weight | 356.4 g/mol |
| IUPAC Name | 1,2,10-trimethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-6-ium-9-ol |
| Standard InChI | InChI=1S/C21H25NO4/c1-22(2)7-6-12-10-18(25-4)21(26-5)20-14-11-17(24-3)16(23)9-13(14)8-15(22)19(12)20/h9-11,15H,6-8H2,1-5H3/p+1 |
| Standard InChI Key | FGUCOPALAZXICJ-UHFFFAOYSA-O |
| Isomeric SMILES | C[N+]1(CCC2=CC(=C(C3=C2[C@@H]1CC4=CC(=C(C=C43)OC)O)OC)OC)C |
| SMILES | C[N+]1(CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)O)OC)OC)C |
| Canonical SMILES | C[N+]1(CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C43)OC)O)OC)OC)C |
| Appearance | Brown powder |
| Melting Point | 207 - 209 °C |
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